Cas no 1805627-05-7 (3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride)
3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride is a versatile intermediate in organic synthesis, offering high purity and selectivity. Its unique structure facilitates the synthesis of various compounds, including pharmaceuticals and agrochemicals. The compound's stability and reactivity make it a valuable tool in chemical research and development.
1805627-05-7 structure
Product name:3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride
CAS No:1805627-05-7
MF:C10H10ClNO3S
MW:259.709300518036
CID:5010808
3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride
-
- Inchi： 1S/C10H10ClNO3S/c1-2-10-7(5-12)3-9(16(11,14)15)4-8(10)6-13/h3-4,13H,2,6H2,1H3
- InChI Key： SSZKZFWJXWSKNJ-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C#N)C(CC)=C(CO)C=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 381
- Topological Polar Surface Area: 86.5
- XLogP3: 1.6
3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001743-250mg |
3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride |
1805627-05-7 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010001743-1g |
3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride |
1805627-05-7 | 97% | 1g |
1,564.50 USD | 2021-07-06 | |
| Alichem | A010001743-500mg |
3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride |
1805627-05-7 | 97% | 500mg |
798.70 USD | 2021-07-06 |
3-Cyano-4-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride Related Literature
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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